2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine

• IUPAC Name: 2-prop-2-enylsulfanyl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• InChI: InChI=1S/C7H8N6S/c1-2-3-14-7-11-6-10-4-9-5(8)13(6)12-7/h2,4H,1,3H2,(H2,8,9,10,11,12)
• InChI Key: PNTRKPFRJGFBLM-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NN2C(=NC=NC2=N1)N
• Molecular Formula: C7H8N6S
• DSSTOX Substance ID: DTXSID601168742
• Molecular Weight: 208.25 g/mol
• CAS No.: 1011408-20-0

Description

2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine, also known as ATTA, is a heterocyclic compound that has garnered significant interest in scientific research due to its potential therapeutic applications. This compound is a triazolotriazine derivative that possesses unique chemical properties, making it an attractive target for drug discovery.

Mechanism of Action

The mechanism of action of 2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting specific enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in cancer cell growth, such as topoisomerase and histone deacetylase. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine. One area of interest is its potential use as a therapeutic agent for cancer treatment. Further studies are needed to elucidate the exact mechanism of action of this compound and to determine its efficacy in vivo. Additionally, research on the potential use of this compound in the treatment of inflammatory diseases, such as rheumatoid arthritis, is also warranted.

Synthesis Methods

The synthesis of 2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine involves the reaction of 2-amino-4,6-dichloro-1,3,5-triazine with allylthiol in the presence of a base. The resulting product is then reacted with sodium azide and copper (I) bromide to yield this compound. This method is efficient and yields high purity this compound.

Scientific Research Applications

2-(allylthio)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-tumor, anti-inflammatory, and anti-viral properties. Studies have also shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.